2-(Acetylamino)phenyl 5-bromo-2-methylbenzenesulfonate

• IUPAC Name: (2-acetamidophenyl) 5-bromo-2-methylbenzenesulfonate
• InChI: InChI=1S/C15H14BrNO4S/c1-10-7-8-12(16)9-15(10)22(19,20)21-14-6-4-3-5-13(14)17-11(2)18/h3-9H,1-2H3,(H,17,18)
• InChI Key: QUUFQYVJDQNAHE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Br)S(=O)(=O)OC2=CC=CC=C2NC(=O)C
• Molecular Formula: C15H14BrNO4S
• Molecular Weight: 384.2 g/mol
• CAS No.: 313402-84-5

Description

2-(Acetylamino)phenyl 5-bromo-2-methylbenzenesulfonate is a useful research compound. Its molecular formula is C15H14BrNO4S and its molecular weight is 384.2g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Anticholinesterase and Antioxidant Activities : The synthesis of derivatives of 2-(Acetylamino)phenyl 5-bromo-2-methylbenzenesulfonate has been explored for their potential in inhibiting acetylcholinesterase and butyrylcholinesterase activities. These compounds have also been evaluated for their antioxidant effects through assays like DPPH and nitric oxide free radical scavenging. The study suggests that these derivatives could have therapeutic potential due to their drug likeness properties and ability to cross the blood-brain barrier (Mphahlele, Gildenhuys, & Zamisa, 2021).

Organic Synthesis

• Reactions and Synthetic Applications : Research has focused on the synthetic applications of this compound derivatives, demonstrating their use as intermediates in complex organic synthesis processes. For instance, the bromination-dehydrobromination of certain derivatives has led to compounds that behave as synthetic equivalents in reactions with dimethyl malonate and methyl acetoacetate, showcasing their versatility in organic synthesis (Vasin et al., 2016).

Environmental Science and Toxicology

• Detection in River Water : Derivatives of 2-phenylbenzotriazole, structurally related to this compound, have been detected in river waters in Japan. These compounds are identified as mutagens and are linked to textile-related industrial activities. The presence of these derivatives in the environment raises concerns regarding water pollution and the need for monitoring and regulation to protect aquatic ecosystems (Watanabe et al., 2002).

Material Science

• Nonlinear Optical (NLO) Materials : The study of 1-methyl-4-{2-[4-(dimethylamino)phenyl]ethenyl}pyridinium derivatives, related to the target compound, has revealed their potential as excellent second-order nonlinear optical materials. Such materials are crucial for applications in photonics and optoelectronics, indicating the broad applicability of these sulfonate derivatives in developing new NLO materials (Ogawa et al., 2008).

Mechanism of Action

Target of Action

Similar compounds have been reported to interact with enzymes like glutathione reductase .

Mode of Action

It’s worth noting that similar compounds have been reported to inhibit enzymes such as glutathione reductase .

Biochemical Pathways

Related compounds have been shown to influence the glutathione pathway .

Result of Action

Related compounds have been reported to induce oxidative stress .

Action Environment

It’s important to note that factors such as ph, temperature, and presence of other compounds can significantly affect the action of similar compounds .